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Compound of Interest

Compound Name: Cholestane

Cat. No.: B1235564 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds like Cholestane. While

Cholestane is generally not classified as a hazardous substance, adhering to proper handling

and disposal protocols is a critical aspect of responsible laboratory practice.[1][2] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a safe research environment.

Chemical and Physical Properties
Understanding the properties of Cholestane is fundamental to its safe handling. The following

table summarizes key quantitative data.
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Property Value Unit Source

Molecular Formula C₂₇H₄₈ [3][4][5]

Molecular Weight 372.67 g/mol [3][4][5]

Appearance
White Crystalline

Powder
[6]

Melting Point 78 - 81 °C [2][7]

Boiling Point 250 °C (at 1 mmHg) [2][7]

Solubility

Soluble in chloroform,

ether, benzene;

sparingly soluble in

ethanol, DMSO, and

dimethylformamide.[8]

[4][9]

Stability
Stable under normal

conditions.

Incompatible Materials
Strong oxidizing

agents.

Personal Protective Equipment (PPE)
The primary objective when handling Cholestane is to prevent skin and eye contact, as well as

inhalation of the powder.[10] The following personal protective equipment is recommended.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Safety glasses or

goggles

ANSI Z87.1 certified,

with side shields.

Chemical splash

goggles are

recommended when

handling solutions.

Protects eyes from

splashes and airborne

particles.

Hand Protection Disposable Gloves

Nitrile gloves are a

suitable choice for

handling the solid and

solutions in common

laboratory solvents.[6]

[10]

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat
A clean, buttoned lab

coat should be worn.

Protects skin and

personal clothing from

contamination.[6][10]

Respiratory Protection Not generally required

A respirator is not

typically necessary if

handling is performed

in a well-ventilated

area or a chemical

fume hood.

Minimizes inhalation

of the powder.[10]

Operational Plan: Handling and Weighing
This protocol outlines the safe procedure for weighing and preparing a solution of Cholestane,

designed to minimize exposure risk.

Preparation:

Ensure the work area, such as a chemical fume hood or a well-ventilated benchtop, is clean

and uncluttered.

Don the required Personal Protective Equipment (PPE) as detailed in the table above.
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Weighing:

Place a weighing boat or paper on an analytical balance and tare the weight.

Carefully use a clean spatula to transfer the desired amount of solid Cholestane to the

weighing boat, avoiding the creation of dust.[10]

Record the exact weight.

Dissolution:

Carefully transfer the weighed solid into the appropriate glassware.

Add the desired volume of solvent to the glassware.

Securely cap the glassware and mix until dissolved.
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Cholestane Handling and Weighing Workflow
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Disposal Plan
Proper disposal of Cholestane and its containers is crucial to ensure laboratory safety and

environmental compliance. All waste must be handled in accordance with local, state, and

federal regulations.

Waste Segregation and Collection:

Solid Waste: Collect unused solid Cholestane and any contaminated disposables (e.g.,

weighing paper, gloves) in a clearly labeled, sealed container marked as "non-hazardous

chemical waste".[10]

Liquid Waste: Solutions of Cholestane should be collected in a separate, labeled waste

container. Do not mix with other chemical waste unless compatibility has been confirmed.[6]

Empty Containers: Empty containers may contain residual dust and should be handled with

care.[8] Do not cut, drill, grind, or weld such containers.[8]

Disposal Procedure:

Waste Identification: Treat all Cholestane waste as chemical waste.[6]

Containerization: Use a dedicated, properly labeled, and sealed container for Cholestane
waste. The container must be in good condition, free of leaks or cracks.[6]

Labeling: Clearly label the container as "Chemical Waste" and include the full chemical name

("Cholestane").[6]

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup by the institution's hazardous waste disposal service. Provide

the service with all necessary information about the chemical.[6]
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Cholestane Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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